Cas no 800412-45-7 (3-Quinolinecarboxylic acid, 1,2-dihydro-7,8-dimethoxy-2-oxo-)

• Product Name: 3-Quinolinecarboxylic acid, 1,2-dihydro-7,8-dimethoxy-2-oxo-
• CAS No: 800412-45-7
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 4192677
• PubChem ID: 22649374
• Update Time: 2025-10-30

3-Quinolinecarboxylic acid, 1,2-dihydro-7,8-dimethoxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 1,2-dihydro-7,8-dimethoxy-2-oxo-
• 7,8-DIMETHOXY-2-OXO-1,2-DIHYDROQUINOLINE-3-CARBOXYLIC ACID
• 7,8-DIMETHOXY-2-OXO-1,2-DIHYDROQUINOLINE-3-CARBOXYLICACID
• 800412-45-7
• SCHEMBL4551849
• SB70232

• MDL： MFCD22573858
• Inchi： 1S/C12H11NO5/c1-17-8-4-3-6-5-7(12(15)16)11(14)13-9(6)10(8)18-2/h3-5H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： SGFTWFRFQKTXAM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2OC)C=C(C(O)=O)C1=O

Computed Properties

• Exact Mass: 249.06372245Da
• Monoisotopic Mass: 249.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-Quinolinecarboxylic acid, 1,2-dihydro-7,8-dimethoxy-2-oxo-

Recent Advances in the Study of 3-Quinolinecarboxylic acid, 1,2-dihydro-7,8-dimethoxy-2-oxo- (CAS: 800412-45-7)

The compound 3-Quinolinecarboxylic acid, 1,2-dihydro-7,8-dimethoxy-2-oxo- (CAS: 800412-45-7) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This quinoline derivative is known for its unique structural features, which make it a promising candidate for targeting various biological pathways. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its therapeutic potential.

One of the key areas of research has been the synthesis and optimization of 3-Quinolinecarboxylic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step process involving condensation and oxidation reactions, achieving a high yield of the target molecule. This advancement is crucial for further pharmacological evaluations and potential industrial-scale production.

In terms of pharmacological activity, recent investigations have focused on the compound's interaction with specific enzyme targets. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-Quinolinecarboxylic acid exhibits potent inhibitory effects on certain kinases involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, providing a foundation for future drug design efforts.

Another significant development is the exploration of this compound's anticancer properties. Research published in European Journal of Medicinal Chemistry (2023) revealed that 3-Quinolinecarboxylic acid derivatives can induce apoptosis in cancer cell lines by modulating the activity of key apoptotic proteins. The study also highlighted the compound's selectivity, minimizing off-target effects, which is a critical factor in anticancer drug development.

Despite these promising findings, challenges remain in the clinical translation of 3-Quinolinecarboxylic acid-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated efficacy in various biological assays make it a compelling subject for ongoing research.

In conclusion, 3-Quinolinecarboxylic acid, 1,2-dihydro-7,8-dimethoxy-2-oxo- (CAS: 800412-45-7) represents a valuable scaffold in medicinal chemistry. Recent studies have advanced our understanding of its synthesis, mechanism of action, and therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and exploring its applications in diverse disease models.